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Compound of Interest

Compound Name: 2-Bromothioanisole

Cat. No.: B035456 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Bromothioanisole

Introduction
2-Bromothioanisole, with the chemical formula C₇H₇BrS, is an aromatic sulfide compound.[1]

[2] Structurally, it consists of a benzene ring substituted with a bromine atom at the 2-position

and a methylthio group.[1][2] At room temperature, it exists as a clear, colorless to pale yellow

liquid with a characteristic sulfurous odor.[1][2] This compound serves as a versatile

intermediate in organic synthesis, finding applications in the pharmaceutical and agrochemical

industries for the development of bioactive molecules and novel pesticides.[2][3] It is also

utilized in materials science for creating functionalized organic semiconductors.[2]

Physical Properties
The key physical properties of 2-Bromothioanisole are summarized in the table below. These

properties are crucial for its handling, application in synthesis, and purification.
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Property Value Units Conditions

Molecular Formula C₇H₇BrS - -

Molecular Weight 203.10 g/mol -

Appearance
Clear colorless to

yellow liquid
- Room Temperature

Melting Point -24 °C -

Boiling Point 145-146 °C at 27 mmHg

Density 1.522 g/mL at 25 °C

Refractive Index 1.633 - at 20 °C (n20/D)

Flash Point >110 °C Closed Cup

Solubility
Sparingly soluble in

water
- -

References for table data:[1]

Synthesis of 2-Bromothioanisole
A common laboratory-scale synthesis of 2-Bromothioanisole involves the nucleophilic

substitution reaction between 2-bromothiophenol and a methylating agent, such as

iodomethane, in the presence of a base.[2][3]
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Sodium Iodide (NaI) Water (H₂O)
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A diagram illustrating the synthesis of 2-Bromothioanisole.

Experimental Protocols for Property Determination
The following sections detail the standard laboratory procedures for determining the key

physical properties of 2-Bromothioanisole.

Melting Point Determination
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For 2-Bromothioanisole, which has a melting point of -24°C, a low-temperature

apparatus is required. The general principle involves cooling the substance until it solidifies and

then slowly warming it to observe the melting range.

Methodology (Using a Cryostat/Cold Stage):
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Place a small sample of 2-Bromothioanisole into a capillary tube.

Place the capillary tube in the sample holder of a cryostat or a cold-stage microscope.

Rapidly cool the stage to a temperature below the expected melting point (e.g., -40°C) to

freeze the sample.

Once the sample is completely solid, begin to heat the stage at a slow, controlled rate (e.g.,

1-2°C per minute).

Observe the sample through the microscope.

Record the temperature at which the first signs of melting are observed (the beginning of the

melting range).

Record the temperature at which the last solid crystal disappears (the end of the melting

range). A pure substance will have a sharp melting point range of 1-2°C.
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Start

Place sample in capillary tube

Position tube in cryostat

Cool stage to below -24°C

Heat slowly (1-2°C/min)

Observe sample for melting

Record T₁ (start of melting)

Record T₂ (end of melting)

End

Click to download full resolution via product page

Workflow for determining the melting point of 2-Bromothioanisole.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. Since 2-Bromothioanisole's boiling point is given at reduced pressure

(145-146 °C at 27 mmHg), a vacuum distillation setup is implied. The following describes a

microscale method for determining boiling point.

Methodology (Thiele Tube Method):

Place a few milliliters of 2-Bromothioanisole into a small test tube.

Take a capillary tube and seal one end by heating it in a flame.

Place the capillary tube, sealed end up, into the test tube containing the liquid.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the bulb of the

thermometer is level with the sample.

Clamp the assembly in a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or

silicone oil).

Gently heat the side arm of the Thiele tube with a Bunsen burner. The oil will circulate,

ensuring uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.
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Start

Fill test tube with sample

Insert sealed capillary tube (open end down)

Attach tube to thermometer

Place assembly in Thiele tube

Gently heat side arm

Watch for continuous bubble stream

Remove heat and allow to cool

Record T when liquid enters capillary

End
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Workflow for determining the boiling point using the Thiele tube method.
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Density Determination
Density is the mass of a substance per unit volume. For a liquid like 2-Bromothioanisole, it

can be determined by measuring the mass of a known volume.

Methodology:

Place a clean, dry graduated cylinder on an electronic balance and tare the balance to zero.

Carefully add a specific volume of 2-Bromothioanisole to the graduated cylinder (e.g., 10.0

mL). Read the volume from the bottom of the meniscus.

Record the mass of the liquid displayed on the balance.

Calculate the density using the formula: Density = Mass / Volume.

For higher accuracy, a pycnometer (specific gravity bottle) can be used. This involves

measuring the mass of the empty pycnometer, the pycnometer filled with the sample, and

the pycnometer filled with a reference liquid of known density (like water).
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Start

Measure mass of empty graduated cylinder (M₁)

Add a known volume of liquid (V)

Measure mass of cylinder with liquid (M₂)

Calculate mass of liquid (M = M₂ - M₁)

Calculate Density (ρ = M / V)

End
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Workflow for determining the density of a liquid.

Refractive Index Determination
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The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance and is often used to identify and assess

the purity of liquid samples.

Methodology (Using an Abbe Refractometer):

Ensure the refractometer prisms are clean and dry.[4] Use a soft tissue with a solvent like

ethanol or acetone for cleaning.[4]

Calibrate the instrument using a standard sample with a known refractive index, typically

distilled water (nD = 1.3330 at 20°C).[4]

Using a clean pipette, place 2-3 drops of 2-Bromothioanisole onto the surface of the lower

prism.[4][5]

Gently close the upper prism and lock it.[4]

Turn on the light source and position it to illuminate the prisms.[4]

Look through the eyepiece and turn the coarse adjustment knob until the field of view shows

a distinct light and dark region.[5]

Turn the chromatic dispersion compensator dial to eliminate any color fringe and create a

sharp, well-defined borderline between the light and dark areas.[6]

Adjust the fine adjustment handwheel to center the borderline exactly on the crosshairs in

the eyepiece.[5]

Press the switch to illuminate the scale and read the refractive index value, typically to four

decimal places.[5]

After the measurement, clean the prisms thoroughly.[6]
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Start

Clean and dry refractometer prisms

Calibrate with distilled water

Apply 2-3 drops of sample to prism

Close and lock prism assembly

Turn on and position light source

Adjust knobs to get sharp light/dark boundary

Center boundary on crosshairs

Read refractive index from scale

End
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Workflow for measuring refractive index with an Abbe refractometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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